Cas no 2228563-54-8 (2,2-difluoro-2-(2,3,4,5-tetrafluorophenyl)acetic acid)

• Product Name: 2,2-difluoro-2-(2,3,4,5-tetrafluorophenyl)acetic acid
• CAS No: 2228563-54-8
• MF: C₈H₂F₆O₂
• MW: 244.090703487396
• CID: 6524645
• PubChem ID: 152289590
• Update Time: 2025-06-09

2,2-difluoro-2-(2,3,4,5-tetrafluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2,3,4,5-tetrafluorophenyl)acetic acid
• EN300-1947112
• 2228563-54-8

• Inchi： 1S/C8H2F6O2/c9-3-1-2(8(13,14)7(15)16)4(10)6(12)5(3)11/h1H,(H,15,16)
• InChI Key： WNBABAXDORACTO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 243.99589827g/mol
• Monoisotopic Mass: 243.99589827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-2-(2,3,4,5-tetrafluorophenyl)acetic acid

2,2-Difluoro-2-(2,3,4,5-tetrafluorophenyl)acetic Acid (CAS No. 2228563-54-8): An Overview

2,2-Difluoro-2-(2,3,4,5-tetrafluorophenyl)acetic acid (CAS No. 2228563-54-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique fluorinated structure, which imparts distinct chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 2,2-difluoro-2-(2,3,4,5-tetrafluorophenyl)acetic acid is defined by its difluoro substitution on the acetic acid moiety and the tetrafluorophenyl group. This combination of fluorine atoms results in a highly stable and reactive molecule with unique electronic properties. The presence of multiple fluorine atoms significantly alters the molecule's polarity and hydrophobicity, making it an attractive candidate for various applications in drug design and development.

In terms of synthesis, several methods have been reported for the preparation of 2,2-difluoro-2-(2,3,4,5-tetrafluorophenyl)acetic acid. One common approach involves the reaction of 1-bromo-3,4-difluorobenzene with difluoroacetic acid in the presence of a suitable catalyst. Another method involves the fluorination of 1-bromo-3,4-difluorobenzene followed by carboxylation to form the desired product. These synthetic routes are crucial for ensuring the purity and yield of the compound, which are essential for its use in pharmaceutical applications.

The biological activity of 2,2-difluoro-2-(2,3,4,5-tetrafluorophenyl)acetic acid has been a subject of extensive research. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors. For instance, it has been found to be an effective inhibitor of serine proteases and carbonic anhydrase isozymes. These properties make it a valuable tool in understanding enzyme mechanisms and developing novel therapeutic agents.

Recent advancements in medicinal chemistry have further highlighted the potential of 2,2-difluoro-2-(2,3,4,5-tetrafluorophenyl)acetic acid as a lead compound for drug discovery. Researchers have explored its use in treating various diseases by targeting specific biological pathways. For example, its ability to inhibit carbonic anhydrase isozymes has led to its evaluation as a potential treatment for glaucoma and other ocular conditions. Additionally, its anti-inflammatory properties have been investigated for use in treating inflammatory diseases such as arthritis.

The pharmacokinetic properties of 2,2-difluoro-2-(2,3,4,5-tetrafluorophenyl)acetic acid are also noteworthy. Studies have shown that it exhibits favorable absorption and distribution profiles in vivo. Its high lipophilicity allows it to cross biological membranes efficiently, while its stability ensures prolonged action at target sites. These characteristics make it an ideal candidate for oral and topical formulations.

In conclusion, 2,2-difluoro-2-(2,3,4,5-tetrafluorophenyl)acetic acid (CAS No. 2228563-54-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for understanding enzyme mechanisms and developing novel therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in the field.